Cas no 2287301-38-4 (1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid)

• Product Name: 1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid
• CAS No: 2287301-38-4
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 6471655
• PubChem ID: 137942839
• Update Time: 2025-05-24

1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid
• 2287301-38-4
• Z3322145201
• EN300-6486940
• 1-[5-(2-methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydro-1H-indole-3-carboxylic acid
• SCHEMBL21185324
• 1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid

• Inchi： 1S/C20H16N2O5/c1-26-17-9-5-3-7-13(17)18-10-15(21-27-18)19(23)22-11-14(20(24)25)12-6-2-4-8-16(12)22/h2-10,14H,11H2,1H3,(H,24,25)
• InChI Key： DAWRWDDZXJSHJQ-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(C(C2C=C(C3C=CC=CC=3OC)ON=2)=O)C1)=O

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid

Comprehensive Analysis of 1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid (CAS No. 2287301-38-4): Structure, Applications, and Research Insights

The compound 1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid (CAS No. 2287301-38-4) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a 1,2-oxazole core and a dihydroindole carboxylic acid moiety makes it a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases, inflammatory pathways, and metabolic disorders, aligning with current trends in precision medicine.

From a chemical perspective, the presence of the methoxyphenyl group enhances the compound's lipophilicity, which is critical for blood-brain barrier penetration—a hot topic in CNS drug development. Meanwhile, the carboxylic acid functionality offers opportunities for salt formation or prodrug strategies, a technique frequently discussed in pharmacokinetic optimization forums. Computational studies suggest this molecule may exhibit selective binding to G-protein-coupled receptors (GPCRs), a family of targets dominating recent AI-driven drug design publications.

In synthetic chemistry, the preparation of CAS 2287301-38-4 involves multi-step protocols, including oxazole ring formation via cyclization and subsequent N-acylation of the dihydroindole scaffold. These methods resonate with the growing demand for green chemistry alternatives, as researchers seek to minimize toxic byproducts—a concern highlighted in sustainability-focused research grants. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched in academic databases for compound validation workflows.

The biomedical applications of this compound intersect with trending investigations into small-molecule therapeutics for chronic conditions. Preliminary data indicates potential activity in oxidative stress reduction, a mechanism central to discussions on anti-aging formulations and mitochondrial health supplements. However, rigorous ADMET profiling remains essential—a point emphasized in recent FDA guidance documents on preclinical development.

From a commercial standpoint, suppliers of 1-[5-(2-Methoxyphenyl)-1,2-oxazole-3-carbonyl]-2,3-dihydroindole-3-carboxylic acid should note the compound's relevance to high-throughput screening libraries, a market segment experiencing rapid growth due to automated drug discovery platforms. Patent landscapes reveal competing claims around similar heterocyclic carboxylic acid derivatives, underscoring the need for thorough IP analysis—a service increasingly requested in pharma business intelligence queries.

Environmental considerations for CAS 2287301-38-4 include its biodegradation pathway studies, particularly given the methoxy aromatic component—a structural feature scrutinized in ecotoxicology assessments. Regulatory compliance must address REACH documentation requirements, a frequent search term among chemical compliance officers navigating EU regulations.

Future research directions may explore the compound's structure-activity relationships (SAR) through systematic molecular docking experiments, a methodology dominating recent computational chemistry publications. The integration of machine learning models to predict its polypharmacology effects could bridge existing gaps in multi-target drug development—an area gaining traction in complex disease research.

In analytical method development, HPLC purity analysis protocols for this compound should account for potential rotamer formation due to the amide bond restriction—a technical consideration often overlooked in quality control discussions. Stability studies under various pH conditions would provide crucial data for formulation scientists designing oral delivery systems.

The scientific community continues to investigate CAS 2287301-38-4 through collaborative efforts between medicinal chemists and biologists, reflecting the interdisciplinary nature of modern drug discovery. Its structural features position it as a valuable tool compound for probing signal transduction mechanisms, particularly in kinase inhibition studies—a persistent focus in cancer research literature.